Cas no 185110-03-6 (1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine)
185110-03-6 structure
Product Name:1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine
CAS No:185110-03-6
MF:C19H18F6N2
MW:388.350045681
CID:2784710
PubChem ID:19610186
Update Time:2025-04-21
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- (+,-) 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenylpiperazine
- SCHEMBL6698689
- 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine
- (+/-) 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenyl-piperazine
- 185110-03-6
- (+,-) 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenyl-piperazine
- DTXSID20599062
-
- Inchi: 1S/C19H18F6N2/c20-18(21,22)15-8-13(9-16(10-15)19(23,24)25)11-27-7-6-26-17(12-27)14-4-2-1-3-5-14/h1-5,8-10,17,26H,6-7,11-12H2
- InChI Key: OJMSAPUIRBBPAS-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CN1CCNC(C2C=CC=CC=2)C1)(F)F
Computed Properties
- Exact Mass: 388.13741756Da
- Monoisotopic Mass: 388.13741756Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 15.3Ų
1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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